N-(2-adamantyl)-2,5-dichlorobenzamide

• Molecular Formula: C17H19Cl2NO
• Molecular Weight: 324.2g/mol
• IUPAC Name: N-(2-adamantyl)-2,5-dichlorobenzamide
• InChI: InChI=1S/C17H19Cl2NO/c18-13-1-2-15(19)14(8-13)17(21)20-16-11-4-9-3-10(6-11)7-12(16)5-9/h1-2,8-12,16H,3-7H2,(H,20,21)
• InChI Key: GBQGHKRQTSLCOI-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)C3NC(=O)C4=C(C=CC(=C4)Cl)Cl

Description

N-(2-adamantyl)-2,5-dichlorobenzamide is a benzamide derivative featuring a 2,5-dichlorinated benzene ring and a bulky 2-adamantyl group attached to the amide nitrogen.

Comparison with Similar Compounds

Data Tables

Table 1: Comparison of Key Dichlorobenzamide Derivatives

Compound Name	Substituents	Biological Activity	Key Finding	Reference
N-(2-Adamantyl)-2,5-dichlorobenzamide	2,5-Cl, 2-adamantyl	Under investigation	High lipophilicity, potential CNS use
N-(Benzoimidazol-2-yl)-2,5-dichloro	2,5-Cl, benzoimidazole	mGluR5 inhibitor (11x DFB)	Cytotoxicity limits utility
N-(2-Methyl-3-butyn-2)-3,5-dichloro	3,5-Cl, alkyne	Herbicide (炔敌稗)	High efficacy, low toxicity
N-(Adamantyl)-4-amino-3,5-dichloro	4-NH₂, 3,5-Cl, adamantyl	Synthetic intermediate	Improved solubility vs. 2,5-Cl